Cas no 59440-82-3 (Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)-)

Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)- structure
59440-82-3 structure
Product Name:Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)-
CAS No:59440-82-3
MF:C22H19N5O2S2
MW:449.54856133461
CID:383248
PubChem ID:3952231
Update Time:2025-04-19

Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)-
    • 1-phenyl-3-[4-[(2-phenylpyrazol-3-yl)sulfamoyl]phenyl]thiourea
    • AC1MZTWY
    • N-(2-phenyl-2H-pyrazol-3-yl)-4-(3-phenyl-thioureido)-benzenesulfonamide
    • NSC337609
    • 59440-82-3
    • DTXSID80398194
    • NSC-337609
    • Inchi: 1S/C22H19N5O2S2/c28-31(29,26-21-15-16-23-27(21)19-9-5-2-6-10-19)20-13-11-18(12-14-20)25-22(30)24-17-7-3-1-4-8-17/h1-16,26H,(H2,24,25,30)
    • InChI Key: BKIOEFCZSGBAOW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=S)(NC1=CC=NN1C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 449.09827
  • Monoisotopic Mass: 449.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 631.3°Cat760mmHg
  • Flash Point: 335.6°C
  • Refractive Index: 1.693
  • PSA: 88.05
  • LogP: 5.78180
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